Cas no 2640845-71-0 (1-(Oxan-4-yl)-3-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}urea)

• Product Name: 1-(Oxan-4-yl)-3-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}urea
• CAS No: 2640845-71-0
• MF: C₁₅H₁₉F₃N₄O₂
• MW: 344.332173585892
• CID: 5316488
• PubChem ID: 155800277
• Update Time: 2025-06-26

1-(Oxan-4-yl)-3-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}urea Chemical and Physical Properties

Names and Identifiers

• N-(Tetrahydro-2H-pyran-4-yl)-N′-[1-[4-(trifluoromethyl)-2-pyridinyl]-3-azetidinyl]urea
• AKOS040715169
• F6675-6868
• 2640845-71-0
• 1-(oxan-4-yl)-3-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}urea
• 1-(Oxan-4-yl)-3-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}urea

• Inchi： 1S/C15H19F3N4O2/c16-15(17,18)10-1-4-19-13(7-10)22-8-12(9-22)21-14(23)20-11-2-5-24-6-3-11/h1,4,7,11-12H,2-3,5-6,8-9H2,(H2,20,21,23)
• InChI Key： NULLXRLQPWDNQL-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1)N1CC(C1)NC(NC1CCOCC1)=O)(F)F

Computed Properties

• Exact Mass: 344.14601035g/mol
• Monoisotopic Mass: 344.14601035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.9±50.0 °C(Predicted)
• pka: 13.15±0.20(Predicted)

Additional information on 1-(Oxan-4-yl)-3-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}urea

Introduction to 1-(Oxan-4-yl)-3-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}urea (CAS No. 2640845-71-0)

1-(Oxan-4-yl)-3-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2640845-71-0, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications. The presence of both urea and pyridine moieties in its structure suggests a high degree of complexity, which may contribute to its interactions with biological targets.

The molecular framework of 1-(Oxan-4-yl)-3-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}urea incorporates an oxan ring, a tetrahydrofuran-like structure, which is known to enhance solubility and bioavailability in many pharmacological agents. This feature, combined with the azetidine ring, contributes to the compound's ability to navigate biological membranes effectively. The urea functional group is particularly noteworthy, as it is frequently employed in drug design due to its capacity to form hydrogen bonds, a critical interaction for many therapeutic molecules.

The pyridine substituent at the 2-position of the azetidine ring introduces a trifluoromethyl group at the 4-position of the pyridine ring. This specific arrangement of fluorine atoms is strategically significant, as trifluoromethyl groups are known to modulate metabolic stability and binding affinity. In recent years, compounds featuring trifluoromethyl groups have been extensively studied for their enhanced pharmacokinetic profiles and improved binding interactions with biological receptors. The combination of these structural elements in 1-(Oxan-4-yl)-3-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}urea makes it a compelling candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been particularly useful in understanding how 1-(Oxan-4-yl)-3-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}urea interacts with target proteins. These studies suggest that the compound may exhibit inhibitory effects on various enzymes and receptors involved in critical biological pathways. For instance, preliminary data indicate potential activity against enzymes implicated in inflammation and cancer progression.

The oxan ring in 1-(Oxan-4-yl)-3-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}urea not only enhances solubility but also influences the compound's conformational flexibility. This flexibility is crucial for achieving optimal binding affinity and selectivity. In drug discovery, conformational adaptability is often a key factor in designing molecules that can effectively interact with complex biological targets. The presence of multiple rotatable bonds in the molecule further increases its conformational diversity, making it a versatile scaffold for medicinal chemists.

One of the most intriguing aspects of 1-(Oxan-4-ylyl)-3-{1-[4-(trifluoromethyl)pyridin--2--ylyl]azetidin--3--y}urea is its potential application in developing novel therapeutic agents. The structural motifs present in this compound—such as the urea and pyridine functionalities—have been successfully utilized in various drug classes, including kinase inhibitors and antiviral agents. The trifluoromethyl group, in particular, has been shown to improve metabolic stability and binding affinity, making it a valuable feature for drug design.

Current research efforts are focused on synthesizing analogs of 1-(Oxan--4--ylyl)--{--{--{--{[--(trifluoromethyl)--pyridine---2---ylyl]--azetidinylenamin)--}})}urea to optimize its pharmacological properties. By modifying specific substituents or introducing new functional groups, scientists aim to enhance its potency, selectivity, and pharmacokinetic profile. These modifications are guided by both experimental data and computational predictions.

The synthesis of CAS No. 2640845---71---0 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex molecular framework efficiently. These methods not only improve synthetic efficiency but also allow for greater control over stereochemistry—a critical factor in determining biological activity.

In conclusion,CAS No 2640845---71---0 represents a structurally intricate compound with significant potential for pharmaceutical development. Its unique combination of functional groups and structural motifs positions it as a promising candidate for further exploration in drug discovery efforts aimed at addressing various diseases.